Cas no 443329-38-2 (N-(3-fluorophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)
N-(3-fluorophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-(3-fluorophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
- 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, N-(3-fluorophenyl)-2,3-dihydro-5-oxo-
- SR-01000544062
- 443329-38-2
- N-(3-fluorophenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
- Oprea1_623403
- N-(3-fluorophenyl)-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
- SR-01000544062-1
- AB00684426-01
- N-(3-fluorophenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide
- F0550-0067
- EU-0020458
- AKOS024582718
-
- Inchi: 1S/C13H10FN3O2S/c14-8-2-1-3-9(6-8)16-11(18)10-7-15-13-17(12(10)19)4-5-20-13/h1-3,6-7H,4-5H2,(H,16,18)
- InChI Key: CXWGHEZUCQQYNR-UHFFFAOYSA-N
- SMILES: C12SCCN1C(=O)C(C(NC1=CC=CC(F)=C1)=O)=CN=2
Computed Properties
- Exact Mass: 291.04777591g/mol
- Monoisotopic Mass: 291.04777591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 506
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 87.1Ų
Experimental Properties
- Density: 1.54±0.1 g/cm3(Predicted)
- pka: 11.30±0.70(Predicted)
N-(3-fluorophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0550-0067-2μmol |
N-(3-fluorophenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide |
443329-38-2 | 90%+ | 2μl |
$85.5 | 2023-05-17 | |
| Life Chemicals | F0550-0067-5μmol |
N-(3-fluorophenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide |
443329-38-2 | 90%+ | 5μl |
$94.5 | 2023-05-17 | |
| Life Chemicals | F0550-0067-1mg |
N-(3-fluorophenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide |
443329-38-2 | 90%+ | 1mg |
$81.0 | 2023-05-17 | |
| Life Chemicals | F0550-0067-2mg |
N-(3-fluorophenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide |
443329-38-2 | 90%+ | 2mg |
$88.5 | 2023-05-17 | |
| Life Chemicals | F0550-0067-3mg |
N-(3-fluorophenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide |
443329-38-2 | 90%+ | 3mg |
$94.5 | 2023-05-17 | |
| Life Chemicals | F0550-0067-4mg |
N-(3-fluorophenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide |
443329-38-2 | 90%+ | 4mg |
$99.0 | 2023-05-17 | |
| Life Chemicals | F0550-0067-5mg |
N-(3-fluorophenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide |
443329-38-2 | 90%+ | 5mg |
$103.5 | 2023-05-17 |
N-(3-fluorophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on N-(3-fluorophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
Comprehensive Overview of N-(3-fluorophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS No. 443329-38-2)
The compound N-(3-fluorophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide, identified by its CAS No. 443329-38-2, is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural framework, combining a thiazolo[3,2-a]pyrimidine core with a 3-fluorophenyl substituent, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its resemblance to known bioactive scaffolds.
In recent years, the demand for novel small-molecule inhibitors and enzyme-targeting agents has surged, driven by advancements in precision medicine. N-(3-fluorophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide aligns with this trend, as its carboxamide and fluorophenyl moieties are often associated with high binding affinity and selectivity. This has led to its exploration in drug discovery pipelines, particularly for conditions like inflammation and metabolic disorders, where kinase inhibition is a key mechanism.
The synthesis of CAS No. 443329-38-2 involves multi-step organic reactions, with emphasis on achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring its suitability for preclinical studies. Its logP and solubility profiles suggest moderate bioavailability, a factor often scrutinized in ADME studies.
From an industrial perspective, N-(3-fluorophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide is part of a broader class of thiazolopyrimidine derivatives, which are frequently patented for their therapeutic potential. Intellectual property filings indicate growing commercial interest, particularly in oncology and neurology. However, its exact mechanism of action remains under investigation, with some studies pointing to its role in signal transduction pathways.
Environmental and safety assessments of CAS No. 443329-38-2 are ongoing, with preliminary data suggesting low ecotoxicity. This aligns with the pharmaceutical industry's push toward green chemistry principles. Researchers are also exploring its stability under various pH and temperature conditions, a critical consideration for formulation development.
In summary, N-(3-fluorophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide represents a compelling case study in modern medicinal chemistry. Its structural complexity and functional versatility make it a valuable tool for both academic and industrial research, particularly in the context of targeted therapy and molecular design.
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